2-(3-Chlorophenoxy)ethyl 3-aminopyrazine-2-carboxylate
Overview
Description
2-(3-Chlorophenoxy)ethyl 3-aminopyrazine-2-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been shown to exhibit various biochemical and physiological effects, making it a promising candidate for further investigation.
Mechanism of Action
The exact mechanism of action of 2-(3-Chlorophenoxy)ethyl 3-aminopyrazine-2-carboxylate is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and proteins that are involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
Studies have shown that 2-(3-Chlorophenoxy)ethyl 3-aminopyrazine-2-carboxylate exhibits various biochemical and physiological effects. It has been shown to reduce inflammation, inhibit cancer cell growth, and induce cell death in cancer cells. Additionally, it has been shown to have antioxidant properties, which could potentially protect against oxidative stress.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(3-Chlorophenoxy)ethyl 3-aminopyrazine-2-carboxylate in lab experiments is its potential therapeutic applications. This compound could potentially be developed into a new treatment for inflammatory diseases and cancer. However, one limitation is the lack of understanding of its exact mechanism of action, which could hinder its development as a therapeutic agent.
Future Directions
There are several future directions for research on 2-(3-Chlorophenoxy)ethyl 3-aminopyrazine-2-carboxylate. One direction is to further investigate its mechanism of action in order to better understand how it exerts its therapeutic effects. Another direction is to investigate its potential use in combination with other therapeutic agents for enhanced efficacy. Additionally, further studies could investigate its potential use in other disease areas beyond inflammation and cancer.
Synthesis Methods
The synthesis of 2-(3-Chlorophenoxy)ethyl 3-aminopyrazine-2-carboxylate involves the reaction of 3-chlorophenol with 2-amino-3-cyanopyrazine in the presence of ethylene carbonate and potassium carbonate. The resulting product is then treated with ethyl chloroformate to yield the final compound.
Scientific Research Applications
The potential therapeutic applications of 2-(3-Chlorophenoxy)ethyl 3-aminopyrazine-2-carboxylate have been investigated in various scientific studies. One study found that this compound exhibits anti-inflammatory properties, making it a potential treatment for inflammatory diseases such as arthritis. Another study showed that it has anticancer properties, making it a potential candidate for cancer treatment.
properties
IUPAC Name |
2-(3-chlorophenoxy)ethyl 3-aminopyrazine-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12ClN3O3/c14-9-2-1-3-10(8-9)19-6-7-20-13(18)11-12(15)17-5-4-16-11/h1-5,8H,6-7H2,(H2,15,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AMZBNRDCAOLCOQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)OCCOC(=O)C2=NC=CN=C2N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12ClN3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Chlorophenoxy)ethyl 3-aminopyrazine-2-carboxylate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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